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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dipropyl succinate (C10H180a4), a diester of succinic acid and propanol, is a chemical
compound with applications in various industrial sectors, including as a dispersant and
detergent additive in lubricating oils.[1][2] This technical guide provides a comprehensive
overview of the chemical and physical properties of dipropyl succinate, its molecular
structure, synthesis, and spectral analysis. The information is intended for researchers,
scientists, and professionals in drug development who may encounter or utilize this compound
in their work.

Chemical and Physical Properties

Dipropyl succinate is a clear, colorless liquid with a mild, fruity, and wine-like odor.[1] It is
soluble in ether but insoluble in water.[1] The key quantitative physical and chemical properties
of dipropyl succinate are summarized in Table 1 for easy reference.
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Property Value Reference(s)
Molecular Formula C10H1804 [2][3]
Molecular Weight 202.25 g/mol [3]

CAS Number 925-15-5 [2]

IUPAC Name dipropyl butanedioate [3]
Appearance Clear, colorless liquid [1]

Melting Point -5.9°Cto-6 °C [2][4]

Boiling Point 250-252 °C [2]

Density 1.002 - 1.008 g/cm?3 [2][4]

Refractive Index (n_D"20)

1.4240-1.4280

[5]

Flash Point 111.4 °C to 250-252 °C [2]
Water Solubility Insoluble [1]
LogP (Octanol/Water Partition

2.2 [3]

Coefficient)

Vapor Pressure

0.0091 hPa @ 20°C

[6]

Chemical Structure

Dipropyl succinate is the dipropyl ester of butanedioic acid (succinic acid). Its structure

consists of a central four-carbon succinate backbone with a propyl ester group attached to

each of the two carboxylic acid moieties.

Chemical structure of dipropyl succinate.

Canonical SMILES: CCCOC(=0)CCC(=0)OCCCJ3]

InChl Key: SZHZCPHKDJWHNG-UHFFFAOY SA-NI[3]

Experimental Protocols

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3190759.htm
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+succinate
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+succinate
https://www.fishersci.com/shop/products/di-n-propyl-succinate-98-thermo-scientific/AAB2044109
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3190759.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
http://orgsyn.org/demo.aspx?prep=cv5p0993
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-chemical-properties-and-structure
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-chemical-properties-and-structure
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropyl-succinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis via Fischer Esterification

Dipropyl succinate is typically synthesized by the Fischer esterification of succinic acid with n-
propanol in the presence of an acid catalyst, such as sulfuric acid.[1][7] The reaction is driven
to completion by removing the water produced, often through azeotropic distillation.[1]

Materials:

e Succinic acid

e n-Propanol (in excess, can also serve as the solvent)

e Concentrated sulfuric acid (catalyst)

» Toluene (for azeotropic removal of water, optional)

» 5% Sodium bicarbonate solution (for neutralization)

e Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate or sodium sulfate (drying agent)
o Diethyl ether (for extraction)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using an
azeotropic solvent), combine succinic acid and an excess of n-propanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

e Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

» Continue the reaction until no more water is collected, indicating the completion of the
esterification.

e Cool the reaction mixture to room temperature.
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Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent and excess n-propanol under reduced pressure using a rotary
evaporator.

The crude dipropyl succinate can be further purified by vacuum distillation to obtain the
final product.[8][9][10]

Combine Succinic Acid, Heat to Reflux Dilute with Ether Dry Organic Layer ove Solvent Removal Vacuum Distillation

n-Propanol, and HzS04 (Azeotropic Water Removal) & Wash with Hz0, NaHCO, Brine (e, MgSOs) (Rotary Evaporation) (Purification)

Click to download full resolution via product page

Experimental workflow for the synthesis of dipropyl succinate.

Spectroscopic Data

The structure of dipropyl succinate can be confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum of dipropyl succinate is expected to show characteristic

signals for the propyl and succinate methylene protons.[11][12]

A triplet corresponding to the terminal methyl protons (-CHs) of the propyl group.

A sextet for the methylene protons adjacent to the methyl group (-CH2-CHs).

A triplet for the methylene protons adjacent to the ester oxygen (O-CHz-).

A singlet for the two equivalent methylene protons of the succinate backbone (-CHz-CHz-).
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13C NMR: The carbon NMR spectrum provides further confirmation of the structure.[13][14]

A signal for the carbonyl carbon of the ester group (C=0).

A signal for the methylene carbon attached to the ester oxygen (O-CHz-).

Signals for the other two carbons of the propyl group.

A signal for the equivalent methylene carbons of the succinate backbone.

Assignment 'H NMR (ppm) 13C NMR (ppm)
-C(=0)- - ~172
-O-CH2-CH2-CHs ~4.0 (t) ~66
-O-CHz2-CH2-CHs ~1.6 (sextet) ~22
-O-CH2-CH2-CHs ~0.9 (1) ~10
-C(=0)-CH2-CH2-C(=0)- ~2.6 (s) ~29

(Note: Approximate chemical shifts are based on typical values for similar functional groups
and may vary depending on the solvent and instrument.)

Infrared (IR) Spectroscopy

The IR spectrum of dipropyl succinate is characterized by strong absorptions corresponding
to the ester functional group.[15][16]

e C=0 Stretch: A strong, sharp peak around 1735 cm~! is indicative of the carbonyl group in
the ester.

e C-O Stretch: A strong peak in the region of 1150-1250 cm~?* corresponds to the C-O single
bond stretching of the ester.

e C-H Stretch: Absorptions in the 2850-3000 cm~?* range are due to the C-H stretching of the
alkane portions of the molecule.
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Mass Spectrometry (MS)

The mass spectrum of dipropyl succinate can be used to determine its molecular weight and
fragmentation pattern.[3][17] In electron ionization (EI) mass spectrometry, the molecular ion
peak [M]* may be observed at m/z = 202. Common fragment ions would result from the
cleavage of the ester groups.

Biological Activity and Applications

While succinate itself is a key intermediate in the citric acid cycle and has been implicated in
cellular signaling, the biological activity of dipropyl succinate is not extensively studied.[3] It is
primarily used in industrial applications.

 Industrial Uses: Alkyl succinates, including dipropyl succinate, have been utilized as
ashless dispersants and detergent additives for lubricating oils.[1][2] It also finds use as an
intermediate in the synthesis of plastics and dyes.[18]

» Toxicology: While comprehensive toxicological data is limited, it is generally considered to be
of low concern for acute toxicity.[19] However, as with any chemical, appropriate safety
precautions should be taken during handling. Recent studies have explored the toxicological
profiles of related succinate esters as potential replacements for phthalate plasticizers,
suggesting that some succinate-based plasticizers may have a more favorable safety profile.
[20]

As there are no well-defined biological signaling pathways directly involving dipropyl
succinate, a diagram for such a pathway is not included. The primary relevance of this
compound to the fields of research and drug development may lie in its use as a non-
endogenous chemical entity for various biochemical assays or as a reference compound.

Conclusion

Dipropyl succinate is a well-characterized diester with established chemical and physical
properties. Its synthesis is straightforward, typically involving Fischer esterification. While its
direct biological role appears limited, its industrial applications are notable. This guide provides
foundational technical information that can be valuable for scientists and researchers who may
be working with or exploring the applications of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties and Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167177/docs#an-in-depth-technical-guide-to-
dipropyl-succinate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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